Potassium;(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate

• CAS No.: 10043-67-1
• Product Name: Potassium;(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate
• Molecular Formula: AlK(SO4)2· 12 H2O; KAl(SO4)2; AlK(SO4)2; K2SO4.Al2(SO4)3.24H2O; AlKO8S2
• Molecular Weight: 258.21 g/mol
• IUPAC Name: potassium;(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate
• Standard InChI: InChI=1S/Al.K.2H2O4S/c;;2*1-5(2,3)4/h;;2*(H2,1,2,3,4)/q+3;+1;;/p-4
• Standard InChIKey: GRLPQNLYRHEGIJ-UHFFFAOYSA-J
• Isomeric SMILES: [O-]S(=O)(=O)O[Al]1OS(=O)(=O)O1.[K+]
• SMILES: [O-]S(=O)(=O)O[Al]1OS(=O)(=O)O1.[K+]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Al+3].[K+]
• Boiling Point: 200 °C
• Colorform: WHITE POWDER
• Density: 1.725
• Melting Point: 92.5 °C
• Physical Description: Large, transparent crystals or white crystalline powde
• Description: Potassium aluminium sulfate is a metal sulfate composed of potassium, aluminium and sulfate ions in the ration 1:1:2. It has a role as a flame retardant, a mordant and an astringent. It is a metal sulfate, an aluminium salt and a potassium salt. It contains an aluminium(3+).; Potassium alum is considered by the FDA as a generally recognized as safe (GRAS) substance. It is an inorganic salt, also called potassium aluminum sulfate with a formula of AlK(SO4)2 that is predominantly produced in the dodecahydrate form (AlK(SO4)2 * 12H2O). Potassium alum is formed by large, transparent crystals that are used in different products like food or drugs as a buffer, neutralizing or forming agent.
• Related CAS: 10043-01-3 (Parent)
• Shelf Life: STABLE @ /AMBIENT/ TEMP /POTASSIUM ALUM DODECAHYDRATE/; WHEN KEPT LONG TIME @ 60-65 °C (OR OVER SULFURIC ACID) LOSES 9 H2O WHICH IS REABSORBED ON EXPOSURE TO AIR. /POTASSIUM ALUM DODECAHYDRATE/
• Solubility: 1 g/ 7.5 ml at 25ºC; Freely soluble in water, insoluble in ethanol; 1 G DISSOLVES IN ABOUT 20 ML COLD WATER, ABOUT 1 ML BOILING WATER, INCOMPLETELY; PRACTICALLY INSOL IN ALC.
• Synonyms: alum; alum, potassium; aluminium potassium sulfate 12-hydrate; aluminium potassium sulfate hydrate (1:1:2:12); aluminum hydrogen sulfate; aluminum potassium disulfate dodecahydrate; aluminum potassium sulfate; aluminum potassium sulfate dodecahydrate; aluminum sulfate; potassium alum; potassium aluminum sulfate
• PubChem Compound: 16690360
• Last Modified: Dec 23 2021